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Compound of Interest

Compound Name: 1-Butanethiol

Cat. No.: B090362 Get Quote

Essential Safety and Handling Guide for 1-
Butanethiol
This guide provides critical safety and logistical information for the proper handling and

disposal of 1-Butanethiol in a laboratory setting. Adherence to these procedures is essential

for ensuring the safety of all personnel.

Hazard Summary
1-Butanethiol is a highly flammable liquid and vapor with a strong, unpleasant odor.[1] It is

harmful if swallowed or inhaled and can cause irritation to the skin, eyes, and respiratory

system.[2] It may also cause an allergic skin reaction.[2]

Exposure Limits
Proper ventilation and engineering controls are crucial to stay below permissible exposure

limits.

Agency Limit

ACGIH 0.5 ppm TWA

NIOSH 500 ppm IDLH

OSHA 10 ppm TWA; 35 mg/m3 TWA
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Table 1: Occupational Exposure Limits for 1-Butanethiol.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1-Butanethiol:

Protection Type Specification

Eye Protection Chemical splash goggles.[3]

Skin Protection

Appropriate protective gloves and flame-

retardant antistatic protective clothing to prevent

skin exposure.[3]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved full-facepiece airline respirator in

positive pressure mode with emergency escape

provisions is required when vapors or aerosols

are generated.[3]

Operational Plan for Handling 1-Butanethiol
A systematic approach to handling 1-Butanethiol is critical for safety. The following step-by-

step plan outlines the procedures for preparation, handling, and disposal.

Preparation
Work Area: All work with 1-Butanethiol must be conducted in a well-ventilated area,

preferably within a chemical fume hood.[2]

Safety Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in good working order.[3]

Ignition Sources: Eliminate all potential ignition sources, such as open flames, hot surfaces,

and sparks.[2][4] Use spark-proof tools and explosion-proof equipment.[2][3]

Grounding: Ground and bond all containers and equipment when transferring material to

prevent static discharge.[2][3]
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Spill Kit: Have a spill kit readily available containing inert absorbent materials like vermiculite,

sand, or earth.[3]

Handling
Personal Protective Equipment (PPE): Don the appropriate PPE as specified in the table

above before handling the chemical.

Container Handling: Keep the container tightly closed when not in use.[3]

Avoiding Contact: Avoid contact with eyes, skin, and clothing.[3] Do not inhale the substance.

Hygiene: Wash hands and face thoroughly after handling.[2] Do not eat, drink, or smoke in

the work area.[2]

Storage
Location: Store in a cool, dry, well-ventilated area away from incompatible substances such

as strong oxidizing agents.[2][3]

Conditions: Keep the container tightly closed in a flammables-area.[3] The storage

temperature should be below 25°C (77°F).[5]

Accidental Release Measures
Evacuation: In case of a spill, evacuate unnecessary personnel from the area.[5]

Ventilation: Ventilate the area of the spill.[5]

Containment: Stop the leak if it can be done without risk. Dike the spill area to prevent further

spread.[5]

Cleanup: Absorb the spill with an inert material and place it in a suitable, sealed container for

disposal.[3][5]

First Aid
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[3]
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Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least

15 minutes. Seek medical attention if irritation persists.[2][3]

Inhalation: Move the victim to fresh air immediately. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.[3]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Seek immediate medical attention.[3]

Disposal
Waste Classification: Chemical waste generators must determine whether a discarded

chemical is classified as hazardous waste according to US EPA guidelines (40 CFR Parts

261.3).[3]

Regulations: Consult state and local hazardous waste regulations to ensure complete and

accurate classification and disposal.[3]

Procedure: Dispose of the contents and container in an approved waste disposal plant. Do

not mix with other waste.

Procedural Workflow and Emergency Response
The following diagram illustrates the logical flow for handling 1-Butanethiol and the immediate

steps to take in an emergency.
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Caption: Workflow for handling 1-Butanethiol and emergency procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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